Cas no 24906-72-7 (Benzene, 1-[(difluoromethyl)sulfonyl]-2-nitro-)

• Product Name: Benzene, 1-[(difluoromethyl)sulfonyl]-2-nitro-
• CAS No: 24906-72-7
• MF: C₇H₅F₂NO₄S
• MW: 237.1807076931
• CID: 238529
• PubChem ID: 21180047
• Update Time: 2025-04-19

Benzene, 1-[(difluoromethyl)sulfonyl]-2-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-[(difluoromethyl)sulfonyl]-2-nitro-
• 1-(difluoromethylsulfonyl)-2-nitrobenzene
• DTXSID60611136
• 24906-72-7
• 1-(Difluoromethanesulfonyl)-2-nitrobenzene

• Inchi： 1S/C7H5F2NO4S/c8-7(9)15(13,14)6-4-2-1-3-5(6)10(11)12/h1-4,7H
• InChI Key： QEYSESLXZFCHNB-UHFFFAOYSA-N
• SMILES： S(C(F)F)(C1C=CC=CC=1[N+](=O)[O-])(=O)=O

Computed Properties

• Exact Mass: 236.99075
• Monoisotopic Mass: 236.99073514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Experimental Properties

• PSA: 77.28